Cas no 2098033-73-7 (7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride)

• Product Name: 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride
• CAS No: 2098033-73-7
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5727637
• Update Time: 2025-05-24

7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride

• Inchi： 1S/C12H15NO2.ClH/c1-14-10-3-2-9-4-5-12(7-13-8-12)15-11(9)6-10;/h2-3,6,13H,4-5,7-8H2,1H3;1H
• InChI Key： QHXKINKPBZFNTE-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2CCC3(CNC3)OC2=C1)C.Cl

Additional information on 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride

Introduction to 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride (CAS No. 2098033-73-7)

7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of bioactive molecules. Its unique structural framework, consisting of a spirocyclic chromane core linked to an azetidine ring, makes it a promising candidate for further exploration in drug discovery. This introduction provides a comprehensive overview of the compound, its chemical properties, potential applications, and recent advancements in research that highlight its relevance in modern medicinal chemistry.

The molecular structure of 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride (CAS No. 2098033-73-7) exhibits a distinct spirocyclic connectivity between a chromane moiety and an azetidine ring. This spirocyclic arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The presence of a methoxy group at the 7' position further modulates the electronic properties of the chromane ring, potentially influencing its interactions with biological targets.

From a chemical perspective, 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride possesses several key features that make it an attractive scaffold for drug development. The chromane moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for receptor binding. Meanwhile, the azetidine ring contributes to the molecule's overall conformational flexibility while maintaining structural integrity. These characteristics suggest that this compound may exhibit favorable pharmacokinetic properties, including solubility and bioavailability.

Recent studies have begun to explore the pharmacological potential of 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride in various therapeutic areas. One particularly promising area is its investigation as a potential kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. Preclinical data indicate that derivatives of this spirocyclic compound can interact with specific kinase domains, potentially leading to the development of novel anticancer agents.

In addition to its kinase inhibition properties, 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride has shown promise in other therapeutic contexts. Research has suggested that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of the chromane moiety to cross the blood-brain barrier and interact with central nervous system receptors is particularly noteworthy in this context.

The synthesis of 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise functionalization to achieve the desired biological activity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating further research into its pharmacological properties. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the complex framework of this molecule.

The hydrochloride salt form of 7'-methoxyspiro[azetidine-3,2'-chromane] enhances its solubility and stability, making it more suitable for pharmaceutical applications. This salt form also improves the compound's bioavailability upon administration, which is a critical factor in drug development. The hydrochloride derivative is often preferred over free bases due to its better handling characteristics and improved pharmacokinetic profiles.

Current research efforts are focused on optimizing the structure-activity relationships (SAR) of 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride to enhance its therapeutic efficacy and minimize potential side effects. By modifying various substituents on the chromane and azetidine rings, scientists aim to fine-tune the compound's interactions with biological targets while maintaining high selectivity. This iterative process involves both computational modeling and experimental validation to identify lead compounds with improved pharmacological profiles.

The use of computational methods has become increasingly important in studying 7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride. Molecular docking simulations allow researchers to predict how this compound might bind to specific proteins or enzymes involved in disease pathways. These simulations provide valuable insights into the molecular interactions that underpin its biological activity, guiding the design of more effective derivatives.

In conclusion,7'-methoxyspiro[azetidine-3,2'-chromane] hydrochloride (CAS No. 2098033-73-7) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for developing novel therapeutic agents with applications ranging from oncology to neurology. As research continues to uncover new insights into its pharmacological properties,this compound holds great promise for addressing unmet medical needs in the future.